2-methoxy-N,N-dipropylbenzamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 2-methoxy-N,N-dipropylbenzamide
• InChI: InChI=1S/C14H21NO2/c1-4-10-15(11-5-2)14(16)12-8-6-7-9-13(12)17-3/h6-9H,4-5,10-11H2,1-3H3
• InChI Key: IIYYGCIDWZURHI-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=CC=C1OC

Description

2-Methoxy-N,N-dipropylbenzamide is a chemical compound of interest in organic and medicinal chemistry research. As an N,N-dialkyl benzamide derivative, this class of compounds serves as a versatile intermediate and building block in synthetic chemistry . The structure of tertiary benzamides, characterized by the disubstituted nitrogen, is a key functional group in various natural products, pharmaceuticals, and synthetic materials . Researchers investigate similar N,N-dialkyl benzamides for their utility in the development of novel synthetic methodologies. For instance, studies have shown that compounds like N,N-diisopropyl benzamide can undergo direct deprotonative functionalization with methyl sulfides under transition metal-free conditions to selectively synthesize α-sulfenylated ketones, which are valuable motifs in the development of bioactive compounds and functional materials . The methoxy and dialkylamide substituents on the benzamide core make it a candidate for exploring directed ortho-lithiation and other metalation strategies, which are powerful tools for the regioselective functionalization of aromatic systems . This product is intended for research and laboratory use only. It is not intended for diagnostic or therapeutic purposes, nor for human use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The table below compares 2-methoxy-N,N-dipropylbenzamide with key analogs, highlighting substituent effects:

Compound Name	Substituent Position/Type	Molecular Weight	Key Properties/Applications	Evidence Source
2-Methoxy-N,N-dipropylbenzamide	2-OCH₃, N,N-dipropyl	249.34 g/mol*	Hypothetical CNS activity (lipophilic)
4-Methoxy-N,N-dipropylbenzamide (7d)	4-OCH₃, N,N-dipropyl	249.34 g/mol	NMR data (δ 3.80 ppm for OCH₃)
2-Chloro-4-nitro-N,N-dipropylbenzamide	2-Cl, 4-NO₂	284.74 g/mol	Electrophilic; precursor for synthesis
4-Chloro-N,N-dipropylbenzamide	4-Cl	227.73 g/mol	TRPA1 agonist; pain/inflammation
4-Fluoro-N,N-dipropylbenzamide	4-F	223.29 g/mol	Metabolic stability (C-F bond)
4-Amino-N,N-dipropylbenzamide	4-NH₂	220.32 g/mol	Basic; research use only

*Calculated based on molecular formula C₁₄H₂₁NO₂.

Key Observations:

Electron Effects: Methoxy (electron-donating) vs. chloro/nitro (electron-withdrawing) groups alter electrophilicity. For example, 2-chloro-4-nitro-N,N-dipropylbenzamide’s nitro group enhances electrophilicity, making it reactive toward nucleophilic substitution .

Biological Activity :

• The 4-chloro analog acts as a TRPA1 receptor agonist, suggesting benzamides with halogen substituents may target ion channels involved in pain signaling .
• Methoxy groups (as in 2- or 4-methoxy derivatives) could enhance blood-brain barrier penetration due to increased lipophilicity, though direct evidence is lacking.

Amino groups (e.g., 4-amino-N,N-dipropylbenzamide) increase basicity, affecting solubility and protein-binding interactions .

Preparation Methods

Synthesis of 2-Methoxybenzoyl Chloride

The precursor 2-methoxybenzoyl chloride is synthesized via chlorination of 2-methoxybenzoic acid using thionyl chloride (SOCl₂).
Procedure :

• 2-Methoxybenzoic acid (1.0 equiv) is refluxed with excess SOCl₂ (3.0 equiv) in anhydrous dichloromethane (DCM) for 4–6 hours.
• The reaction is driven to completion by removing HCl and SO₂ gases under reduced pressure.
• Yield: 92–95%.

Mechanistic Insight :
SOCl₂ acts as both a chlorinating agent and solvent, converting the carboxylic acid to the acyl chloride via nucleophilic acyl substitution.

Amidation with Dipropylamine

Procedure :

• 2-Methoxybenzoyl chloride (1.0 equiv) is added dropwise to a stirred solution of dipropylamine (2.2 equiv) and triethylamine (TEA, 2.5 equiv) in DCM at 0°C.
• The mixture is warmed to room temperature and stirred for 12 hours.
• Workup involves washing with 1M HCl, saturated NaHCO₃, and brine, followed by silica gel chromatography.
• Yield: 88–93%.

Key Data :

Parameter	Value	Source
Reaction Time	12 hours
Temperature	0°C → Room Temperature
Solvent	Dichloromethane
Purification	Column Chromatography (SiO₂)

Transamidation of Methyl 2-Methoxybenzoate

Methyl Ester Preparation

Methyl 2-methoxybenzoate is synthesized via Fischer esterification:

• 2-Methoxybenzoic acid (1.0 equiv) is refluxed with methanol (5.0 equiv) and H₂SO₄ (0.1 equiv) for 6 hours.
• Yield: 89–92%.

Transamidation with Dipropylamine

Procedure :

• Methyl 2-methoxybenzoate (1.0 equiv), dipropylamine (3.0 equiv), and tert-butyl nitrite (1.5 equiv) are stirred in DCM at 25°C for 1.5 hours.
• The reaction proceeds via in situ generation of a reactive nitrosyl intermediate, facilitating nucleophilic attack by dipropylamine.
• Yield: 78–82%.

Optimization :

• Excess amine (3.0 equiv) ensures complete conversion.
• Tert-butyl nitrite enhances reaction rate by generating a leaving group (methanol).

Direct Coupling of 2-Methoxybenzoic Acid with Dipropylamine

Photoredox-Mediated Coupling

Procedure :

• 2-Methoxybenzoic acid (1.0 equiv), dipropylamine (2.0 equiv), and pentafluoropyridine (1.2 equiv) are dissolved in acetonitrile.
• The mixture is irradiated with blue LEDs (450 nm) in the presence of Pd(dba)₂ (1 mol%) and PPh₃ (2 mol%) at 80°C for 20 hours.
• Yield: 75–85%.

Mechanism :
The reaction proceeds via single-electron transfer (SET) from the palladium catalyst, generating a benzoyl radical that couples with the amine.

Carbodiimide-Mediated Coupling

Procedure :

• 2-Methoxybenzoic acid (1.0 equiv) is activated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 equiv) and hydroxybenzotriazole (HOBt, 1.1 equiv) in DCM.
• Dipropylamine (1.5 equiv) is added, and the mixture is stirred for 24 hours at 25°C.
• Yield: 70–75%.

Hydrogenation of Nitrile Intermediates

Synthesis of 2-Methoxybenzonitrile

Procedure :

• 2-Methoxybenzaldehyde (1.0 equiv) is treated with hydroxylamine hydrochloride (1.2 equiv) in ethanol, followed by dehydration with acetic anhydride.
• Yield: 85–90%.

Catalytic Hydrogenation to Amide

Procedure :

• 2-Methoxybenzonitrile (1.0 equiv) is hydrogenated at 60–80°C under 50–60 psi H₂ in the presence of Raney nickel.
• Dipropylamine (2.0 equiv) is introduced to trap the intermediate imine, forming the amide.
• Yield: 65–70%.

Solid-Phase Synthesis

Resin-Bound Methodology

Procedure :

• Wang resin is functionalized with 2-methoxybenzoic acid using DIC/HOBt coupling.
• Dipropylamine (3.0 equiv) is introduced under microwave irradiation (100°C, 30 minutes).
• Cleavage from the resin with TFA/DCM yields the product.
• Yield: 80–85%.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Acyl Chloride Route	88–93	>99	High yield, scalable	SOCl₂ handling requires caution
Transamidation	78–82	97–98	Avoids acyl chloride synthesis	Requires nitrite reagent
Photoredox Coupling	75–85	95–97	Mild conditions	Catalyst cost
Hydrogenation	65–70	90–92	Uses nitrile intermediates	Moderate yield
Solid-Phase	80–85	>98	High purity, combinatorial libraries	Specialized equipment needed

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-methoxy-N,N-dipropylbenzamide?

• Methodological Answer : The synthesis of 2-methoxy-N,N-dipropylbenzamide can be approached via amidation reactions. A common strategy involves coupling 2-methoxybenzoic acid with dipropylamine using activating agents like HBTU or EDCI in the presence of a base (e.g., NEt₃). Alternatively, Weinreb amide intermediates (e.g., N-methoxy-N-methylbenzamide derivatives) can serve as precursors for controlled acyl transfer, as demonstrated in analogous benzamide syntheses . For purification, column chromatography (e.g., n-pentane:EtOAc gradients) is effective, as seen in the isolation of structurally similar methoxy-substituted anilines .

Q. How should researchers characterize 2-methoxy-N,N-dipropylbenzamide using spectroscopic techniques?

• Methodological Answer :

• NMR : Analyze ¹H and ¹³C NMR to confirm the methoxy group (δ ~3.8–4.0 ppm for OCH₃) and dipropylamide substituents (δ ~3.2–3.4 ppm for N-CH₂). Compare with crystallographic data from related N-(2-methoxyphenyl)benzamides for structural validation .
• IR : Look for amide C=O stretching (~1650–1680 cm⁻¹) and methoxy C-O signals (~1250 cm⁻¹).
• Mass Spectrometry : High-resolution MS (HRMS) can confirm molecular formula (C₁₄H₂₁NO₂).

Q. What preliminary bioactivity assays are suitable for this compound?

• Methodological Answer : Screen for anti-inflammatory or anti-angiogenic activity using in vitro models (e.g., TNF-α inhibition in macrophages or endothelial tube formation assays). Structural analogs like 4-chloro-N,N-dipropylbenzamide have shown such bioactivity, suggesting similar testing frameworks . Dose-response studies (0.1–100 µM) and cytotoxicity assays (e.g., MTT) are critical for initial validation.

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data across different experimental models?

• Methodological Answer :

• Comparative Assays : Perform parallel testing in multiple models (e.g., murine vs. human cell lines) to identify species-specific effects.
• Metabolite Profiling : Use LC-MS to assess metabolic stability and identify active/degraded metabolites, which may explain discrepancies .
• Target Engagement Studies : Employ techniques like SPR (surface plasmon resonance) or thermal shift assays to verify direct binding to hypothesized targets (e.g., COX-2 or VEGF receptors).

Q. What strategies optimize the metabolic stability of 2-methoxy-N,N-dipropylbenzamide?

• Methodological Answer :

• Structural Derivatization : Introduce electron-withdrawing groups (e.g., fluorine) at the benzene ring to reduce oxidative metabolism, as seen in agrochemical benzamide derivatives .
• Prodrug Design : Mask the amide group with enzymatically cleavable moieties (e.g., ester prodrugs) to enhance bioavailability .
• In Silico Modeling : Use ADMET predictors to prioritize analogs with favorable logP (<3) and low CYP450 inhibition.

Q. How can structure-activity relationship (SAR) studies be designed for this compound?

• Methodological Answer :

• Analog Synthesis : Systematically vary substituents (e.g., methoxy position, alkyl chain length) and test bioactivity. For example, compare 2-methoxy vs. 3-methoxy isomers.
• 3D-QSAR Models : Generate CoMFA/CoMSIA models using bioactivity data from analogs like 4-chloro-N,N-dipropylbenzamide .
• Crystallography : Resolve X-ray structures of ligand-target complexes (if applicable) to guide rational design .